10-(2,2-Dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
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Description
10-(2,2-Dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one is a useful research compound. Its molecular formula is C14H18N2OS and its molecular weight is 262.37. The purity is usually 95%.
BenchChem offers high-quality 10-(2,2-Dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 10-(2,2-Dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental Exposure and Health Impacts
Exposure to Organophosphorus and Pyrethroid Pesticides
A study focused on the exposure of South Australian preschool children to organophosphorus (OP) and pyrethroid (PYR) pesticides revealed widespread chronic exposure. This exposure was associated with developmental neurotoxicants, emphasizing the importance of understanding environmental exposure levels for public health policy development (Babina et al., 2012).
Carcinogenic Heterocyclic Amines
Research has identified heterocyclic amines (HCAs) as mutagens and carcinogens present in cooked meat and fish, with studies showing their presence in the urine of healthy individuals consuming ordinary diets. This ongoing exposure suggests potential risks for human health, highlighting the importance of monitoring and mitigating exposure to these compounds (Nagao et al., 1996).
Toxicology and Safety Assessment
Comparative Irritancy Testing in Humans and Rabbits
A study comparing the irritancy of various chemicals in humans and rabbits showed discrepancies in sensitivity, underscoring the complexity of accurately predicting chemical irritancy across different species. This research emphasizes the need for careful consideration when extrapolating animal irritancy data to humans (Phillips et al., 1972).
Occupational Contact Urticaria from Chemical Exposure
A case report on occupational contact urticaria caused by didecyl dimethyl ammonium chloride provides insight into workplace-related health risks associated with chemical exposure. This highlights the importance of understanding and mitigating occupational exposure to prevent adverse health outcomes (Oropeza et al., 2011).
properties
IUPAC Name |
10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2OS/c1-14(2,3)7-10-15-12(17)11-8-5-4-6-9(8)18-13(11)16-10/h4-7H2,1-3H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIDNBBCACDKGHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC1=NC2=C(C3=C(S2)CCC3)C(=O)N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 146048558 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.